Cas no 1785254-82-1 (4-Bromo-2-(difluoromethyl)benzothiophene)

• Product Name: 4-Bromo-2-(difluoromethyl)benzothiophene
• CAS No: 1785254-82-1
• MF: C₉H₅BrF₂S
• MW: 263.101807355881
• CID: 5191669
• Update Time: 2025-05-22

4-Bromo-2-(difluoromethyl)benzothiophene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)benzothiophene

• Inchi： 1S/C9H5BrF2S/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-4,9H
• InChI Key： CEWYLKAINAIDBH-UHFFFAOYSA-N
• SMILES： C12=CC=CC(Br)=C1C=C(C(F)F)S2

Additional information on 4-Bromo-2-(difluoromethyl)benzothiophene

4-Bromo-2-(difluoromethyl)benzothiophene: A Comprehensive Overview

The compound 4-Bromo-2-(difluoromethyl)benzothiophene (CAS No: 1785254-82-1) is a fascinating molecule with significant potential in various scientific and industrial applications. This benzothiophene derivative, characterized by its bromine and difluoromethyl substituents, has garnered attention due to its unique chemical properties and structural features. Recent advancements in synthetic methodologies and material science have further highlighted its importance in contemporary research.

Benzothiophenes are a class of heterocyclic compounds that combine the aromaticity of benzene with the sulfur-containing thiophene ring. The substitution pattern in 4-Bromo-2-(difluoromethyl)benzothiophene plays a crucial role in determining its electronic properties, reactivity, and potential applications. The bromine atom at the 4-position introduces electron-withdrawing effects, while the difluoromethyl group at the 2-position enhances the molecule's stability and reactivity through fluorine's electronegativity.

Recent studies have explored the synthesis of 4-Bromo-2-(difluoromethyl)benzothiophene through various routes, including oxidative coupling reactions and transition-metal-catalyzed processes. These methods have not only improved the yield but also provided insights into the control of regioselectivity and stereochemistry during synthesis. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the benzothiophene framework with desired substituents.

The electronic properties of 4-Bromo-2-(difluoromethyl)benzothiophene make it a promising candidate for applications in optoelectronic materials. Its absorption characteristics, influenced by the substituents, enable it to be used in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in computational chemistry have allowed researchers to predict and optimize the electronic transitions of this compound, further enhancing its suitability for these applications.

In addition to its electronic properties, 4-Bromo-2-(difluoromethyl)benzothiophene has shown potential in catalysis. The sulfur atom in the thiophene ring can act as a Lewis base, facilitating metal coordination and catalytic activity. Studies have demonstrated its effectiveness as a ligand in transition-metal-catalyzed reactions, such as cross-couplings and hydrogenations.

The environmental impact of 4-Bromo-2-(difluoromethyl)benzothiophene is another area of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Recent findings suggest that while it exhibits moderate toxicity, its environmental footprint can be minimized through proper waste management practices.

In conclusion, 4-Bromo-2-(difluoromethyl)benzothiophene (CAS No: 1785254-82-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key molecule in future research and industrial endeavors.